Cas no 1053657-49-0 ((6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide)
(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide Chemical and Physical Properties
Names and Identifiers
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- (6-CHLORO-4-(TRIFLUOROMETHYL)PYRIDIN-2-YLSULFANYL)ACETHYDRAZIDE
- (6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide
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- MDL: MFCD11052392
- Inchi: 1S/C8H7ClF3N3OS/c9-5-1-4(8(10,11)12)2-7(14-5)17-3-6(16)15-13/h1-2H,3,13H2,(H,15,16)
- InChI Key: QPYWOQVVWDUYEG-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)(F)F)=CC(=N1)SCC(NN)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Topological Polar Surface Area: 93.3
(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C114375-250mg |
(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide |
1053657-49-0 | 250mg |
$ 510.00 | 2022-06-06 | ||
| TRC | C114375-500mg |
(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide |
1053657-49-0 | 500mg |
$ 845.00 | 2022-06-06 | ||
| abcr | AB301925-1 g |
(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide, 95%; . |
1053657-49-0 | 95% | 1 g |
€292.10 | 2023-07-20 | |
| abcr | AB301925-5 g |
(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide, 95%; . |
1053657-49-0 | 95% | 5 g |
€970.40 | 2023-07-20 | |
| abcr | AB301925-1g |
(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide, 95%; . |
1053657-49-0 | 95% | 1g |
€292.10 | 2025-02-19 | |
| abcr | AB301925-5g |
(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide, 95%; . |
1053657-49-0 | 95% | 5g |
€970.40 | 2025-02-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667622-1g |
2-((6-Chloro-4-(trifluoromethyl)pyridin-2-yl)thio)acetohydrazide |
1053657-49-0 | 98% | 1g |
¥2147.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667622-5g |
2-((6-Chloro-4-(trifluoromethyl)pyridin-2-yl)thio)acetohydrazide |
1053657-49-0 | 98% | 5g |
¥7812.00 | 2024-08-09 |
(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on (6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide
Comprehensive Overview of (6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide (CAS No. 1053657-49-0)
(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide (CAS No. 1053657-49-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and trifluoromethyl group, exhibits versatile applications in drug discovery and material science. Researchers are increasingly exploring its potential due to its structural features, which enable interactions with biological targets.
The molecular structure of (6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide includes a chloro-substituted pyridine ring, a trifluoromethyl group, and a sulfanyl acethydrazide moiety. These functional groups contribute to its reactivity and make it a valuable intermediate in synthetic chemistry. The presence of the trifluoromethyl group, in particular, enhances its lipophilicity, which is a desirable property in medicinal chemistry for improving membrane permeability.
One of the key areas of interest for CAS No. 1053657-49-0 is its role in the development of novel pharmaceutical agents. The compound's ability to act as a building block for more complex molecules has made it a subject of study in the design of enzyme inhibitors and receptor modulators. Recent studies have highlighted its potential in targeting diseases where pyridine-based compounds show efficacy, such as inflammatory disorders and metabolic syndromes.
In addition to pharmaceutical applications, (6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide is also explored in agrochemical research. The chloro and trifluoromethyl substituents are known to enhance the bioactivity of pesticides and herbicides. This has led to investigations into its use as a precursor for developing next-generation crop protection agents, aligning with the growing demand for sustainable agricultural solutions.
The synthesis of CAS No. 1053657-49-0 typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for its application in high-value industries. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm the compound's structure and purity.
Market trends indicate a rising demand for pyridine derivatives, driven by their expanding applications in pharmaceuticals and agrochemicals. (6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide is positioned as a key intermediate in this market, with suppliers focusing on scalable production methods to meet industrial needs. The compound's compatibility with green chemistry principles is also a significant factor, as industries prioritize environmentally friendly synthesis routes.
From a regulatory perspective, CAS No. 1053657-49-0 is subject to standard safety and handling protocols applicable to laboratory chemicals. Proper storage conditions, including protection from moisture and light, are recommended to maintain its stability. Researchers and manufacturers are advised to consult safety data sheets (SDS) and adhere to best practices when working with this compound.
In summary, (6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acethydrazide (CAS No. 1053657-49-0) represents a versatile and valuable compound in modern chemistry. Its applications span drug discovery, agrochemical development, and material science, making it a focal point for ongoing research. As the scientific community continues to uncover its potential, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.
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